Cas no 5751-52-0 (7-Methoxy-4H-chromen-4-one)

7-Methoxy-4H-chromen-4-one Properties

Names and Identifiers

• 7-Methoxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-methoxy-
• 7-methoxychromen-4-one
• 7-METHOXYCHROMONE
• ZIPLCYUNFCYCCT-UHFFFAOYSA-N
• AK104798
• KBio3_002035
• Spectrum5_001790
• Spectrum2_001747
• Spectrum4_001159
• Spectrum3_001028
• SPECTRUM211097
• BSPBio_002815
• KBioGR_001737
• SPBio_001854
• AMBZ0069
• 7-Methoxy-4H-chromen-4-one #
• 4H-Chromen-4-one, 7-methoxy-
• SBB081184
• 8475AB
• 4H-1-Benzopyran-4-on
• +Expand

• MDL： MFCD00218597
• InChIKey： ZIPLCYUNFCYCCT-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-6H,1H3
• SMILES： O1C([H])=C([H])C(C2C([H])=C([H])C(=C([H])C1=2)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 176.04734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 13
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53